Cas no 61947-46-4 (Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis-)
61947-46-4 structure
Product Name:Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis-
CAS No:61947-46-4
MF:C19H18N2O2
MW:306.358424663544
CID:462647
PubChem ID:14645145
Update Time:2025-04-19
Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis-
- 3-[5-(3-cyanophenoxy)pentoxy]benzonitrile
- DTXSID30562560
- 61947-46-4
- SCHEMBL7388461
- 3,3'-[Pentane-1,5-diylbis(oxy)]dibenzonitrile
-
- Inchi: 1S/C19H18N2O2/c20-14-16-6-4-8-18(12-16)22-10-2-1-3-11-23-19-9-5-7-17(13-19)15-21/h4-9,12-13H,1-3,10-11H2
- InChI Key: QBWFEUIFTJMLQR-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C#N)C=1)CCCCCOC1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 306.13694
- Monoisotopic Mass: 306.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 66.04
Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
61947-46-4 (Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis-) Related Products
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